Cas no 140147-66-6 (b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl O-a-L-arabinopyranosyl-(1®2)-O-6-deoxy-a-L-mannopyranosyl-(1®3)-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate])

b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl O-a-L-arabinopyranosyl-(1®2)-O-6-deoxy-a-L-mannopyranosyl-(1®3)-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] structure
140147-66-6 structure
Product name:b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl O-a-L-arabinopyranosyl-(1®2)-O-6-deoxy-a-L-mannopyranosyl-(1®3)-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
CAS No:140147-66-6
MF:C35H46O19
MW:770.728353023529
CID:192420
PubChem ID:6444244

b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl O-a-L-arabinopyranosyl-(1®2)-O-6-deoxy-a-L-mannopyranosyl-(1®3)-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate] Chemical and Physical Properties

Names and Identifiers

    • [(2R,3R,4R,5R,6R)-4-[(2S,3R,4R,5R,6S)-4,5-dihydroxy-6-methyl-3-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-6-[2-(3,4-dihydroxyphenyl)ethoxy]-5-hydroxy-2-(hydroxymethyl)oxan-3-yl] (E)-3-(
    • b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl O-a-L-arabinopyranosyl-(1&reg
    • 2)-O-6-deoxy-a-L-mannopyranosyl-(1&reg
    • 3)-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
    • beta-(3,4-Dihydroxyphenyl)-ethyl-O-alpha-L-arabinopyranosyl-(1-2)-alpha-L-rhamnopyranosyl-(1-3)-4-O-feruloyl-beta-D-glucopyranoside
    • beta-D-Glucopyranoside, 2-(3,4-(dihydroxy)phenyl)ethyl O-alpha-L-arabinopyranosyl-(1-2)-O-6-deoxy-alpha-L-mannopyranosyl-(1-3)-, 4-(3-(4-hydroxy-3-methoxyphenyl)-2-propenoate)
    • Leonoside A
    • DTXSID401099305
    • 140147-66-6
    • beta-D-Glucopyranoside, 2-(3,4-dihydroxyphenyl)ethyl O-alpha-L-arabinopyranosyl-(1-->2)-O-6-deoxy-alpha-L-mannopyranosyl-(1-->3)-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
    • [(2R,3R,4R,5R,6R)-4-[(2S,3R,4R,5R,6S)-4,5-dihydroxy-6-methyl-3-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-6-[2-(3,4-dihydroxyphenyl)ethoxy]-5-hydroxy-2-(hydroxymethyl)oxan-3-yl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
    • 131862-11-8
    • Stachyoside C
    • Stachyoside B
    • b-D-Glucopyranoside,2-(3,4-dihydroxyphenyl)ethyl O-a-L-arabinopyranosyl-(1®2)-O-6-deoxy-a-L-mannopyranosyl-(1®3)-, 4-[(2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate]
    • Inchi: InChI=1S/C35H46O19/c1-15-25(42)27(44)32(54-33-28(45)26(43)21(40)14-49-33)35(50-15)53-31-29(46)34(48-10-9-17-3-6-18(37)20(39)11-17)51-23(13-36)30(31)52-24(41)8-5-16-4-7-19(38)22(12-16)47-2/h3-8,11-12,15,21,23,25-40,42-46H,9-10,13-14H2,1-2H3/b8-5+/t15-,21-,23+,25-,26-,27+,28+,29+,30+,31+,32+,33-,34+,35-/m0/s1
    • InChI Key: ZPJGTPAAEPXBQT-KMKHSNLESA-N
    • SMILES: COC1C=C(/C=C/C(O[C@@H]2[C@@H](CO)O[C@@H](OCCC3C=CC(O)=C(O)C=3)[C@H](O)[C@H]2O[C@@H]2O[C@@H](C)[C@H](O)[C@@H](O)[C@H]2O[C@@H]2OC[C@H](O)[C@H](O)[C@H]2O)=O)C=CC=1O

Computed Properties

  • Exact Mass: 770.263329
  • Monoisotopic Mass: 770.263329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 14
  • Complexity: 1200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 14
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 90
  • Surface Charge: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 293

Experimental Properties

  • Density: 1.59
  • Boiling Point: 1007.5°Cat760mmHg
  • Flash Point: 311.1°C
  • Refractive Index: 1.671

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